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Compound of Interest

Compound Name: D-Glucamine

cat. No.: B015948

An In-depth Technical Guide to D-Glucamine Safety and Handling in a Laboratory Setting

Introduction

D-Glucamine is a versatile amino sugar derived from sorbitol, widely utilized in various
research and industrial applications.[1] Its roles include serving as an excipient in
pharmaceutical formulations to enhance the solubility and stability of active ingredients, a
reagent in biochemical assays, and a substrate for studying sugar transporter pathways.[1][2] It
is also used in the cosmetics industry for its moisturizing and skin-conditioning properties.[1][3]
Given its broad utility, a thorough understanding of its safety profile and proper handling
procedures is essential for researchers, scientists, and drug development professionals. This
guide provides a comprehensive overview of the safe handling, storage, and emergency
procedures for D-Glucamine in a laboratory environment, based on available safety data.

Hazard Identification and Classification

According to the Globally Harmonized System of Classification and Labelling of Chemicals
(GHS), D-Glucamine and its common derivatives like N-Ethyl-D-glucamine are generally not
classified as hazardous substances or mixtures.[4] However, some suppliers indicate that D-
Glucamine may cause skin irritation (H315) and serious eye irritation (H319).[5] As a matter of
good laboratory practice, it should be handled with care to minimize exposure. Long-term
exposure to high concentrations of dust may lead to changes in lung function.[6]

Safe Handling and Storage
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Adherence to proper handling and storage protocols is critical to ensure safety and maintain

the integrity of the compound.

Handling

General good industrial hygiene and safety practices should be followed.[4][7]

Ventilation: Handle in a well-ventilated area.[6][8] Use local exhaust ventilation where dust
may be generated.[4][9]

Personal Contact: Avoid contact with skin, eyes, and clothing.[9][10][11] Do not ingest or
inhale.[10][11]

Hygiene: Wash hands thoroughly with soap and water after handling, even if gloves were
worn.[6][10][12] Do not eat, drink, or smoke in the laboratory.[6][13]

Dust Formation: Minimize dust generation and accumulation.[10][12] Avoid creating aerosols.
[8][14]

Storage

Container: Keep containers tightly closed in a dry, cool, and well-ventilated place.[4][8][9][10]

Conditions: D-Glucamine is hygroscopic and can be air-sensitive; some suppliers
recommend storing it under an inert gas.[4][5] Recommended storage temperatures can
range from room temperature to 0-8°C.[1][3][15] Stock solutions should be stored at -20°C
for up to one month or -80°C for up to six months.[2]

Incompatibilities: Store away from strong oxidizing agents.[10][16]

Personal Protective Equipment (PPE)

Appropriate PPE must be worn to prevent exposure. The type of protective equipment should

be selected based on the concentration and amount of the substance at the specific workplace.

[4]
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PPE Type

Specification

Rationale & Citations

Eye/Face Protection

Safety glasses with side-

shields or goggles.

Use equipment tested and
approved under government
standards like NIOSH (US) or
EN 166 (EU).[4][8][14][17]

Skin Protection

Impervious gloves (e.g.,

natural rubber).

Gloves must be inspected
before use. Use proper glove
removal technique to avoid
skin contact. Wash and dry
hands after use.[4][8][16][17]

Body Protection

Laboratory coat or long-

sleeved clothing.

Choose body protection
appropriate for the task and
potential for exposure.[4][13]
[17]

Respiratory Protection

Generally not required under
normal use with adequate

ventilation.

If nuisance dust levels are
present, a type N95 (US) or
type P1 (EN 143) dust mask
may be used.[4] A full-face
respirator may be needed if
exposure limits are exceeded.
[8][14]

First Aid and Emergency Procedures

While D-Glucamine is not considered highly toxic, prompt first aid measures should be taken

in case of exposure.
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Exposure Route First Aid Protocol

Move the person to fresh air. If breathing is
Inhalation difficult or stops, provide artificial respiration and
seek medical attention.[4][8][14][17]

Remove contaminated clothing. Wash off with
Skin Contact soap and plenty of water. Seek medical
attention if irritation occurs.[4][6][8][17]

Rinse cautiously with plenty of water for at least
15 minutes, also under the eyelids. Remove

Eye Contact contact lenses if present and easy to do.
Continue rinsing and get medical attention.[4][6]
[BI[14][17]

Do NOT induce vomiting. Never give anything
) by mouth to an unconscious person. Rinse
Ingestion .
mouth with water and consult a doctor.[4][8][14]

[17]

Firefighting Measures

o Extinguishing Media: Use water spray, alcohol-resistant foam, dry chemical, or carbon
dioxide.[4][8][10][14] There is no restriction on the type of extinguisher that may be used.[6]

e Hazards: Thermal decomposition can produce hazardous gases such as carbon oxides (CO,
C0O2) and nitrogen oxides (NOXx).[4][10]

» Firefighter Protection: Wear self-contained breathing apparatus (SCBA) and full protective
gear for firefighting if necessary.[4][8][10][14]

Accidental Release Measures

In the event of a spill, follow these procedures to contain and clean up the material safely.

e Personal Precautions: Ensure adequate ventilation.[10][11] Avoid dust formation.[4][10][11]
Wear appropriate personal protective equipment (see Section 4.0).[8][14] Keep unnecessary
personnel away.[9]
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» Environmental Precautions: Prevent the product from entering drains, sewers, or water
courses.[4][6][8]

e Containment and Cleanup: Use dry clean-up procedures.[6] Sweep up or vacuum the spilled
material and shovel it into a suitable, closed, and labeled container for disposal.[4][6][10][17]

Data Presentation
hysical L Cl ical i

Property Value Citations

) D-Glucamine (1-Amino-1-
Chemical Name _ [1][5][14]
deoxy-D-glucitol)

CAS Number 488-43-7 [1][5][14][18]
Molecular Formula CeH15NOs [1][18]
Molecular Weight 181.19 g/mol [5][18]

White to almost white
Appearance _ , [11[3]1[5]
crystalline solid/powder

Melting Point 126-128 °C (decomposes) [19]
Solubility Soluble in water [31[5]
. Stable, but hygroscopic and
Stability ) - [41151[19]
air-sensitive

Toxicological Information

Toxicological data for D-Glucamine is limited. The material is not classified as harmful by
ingestion due to a lack of corroborating evidence.[6] For the related compound N-Methyl-D-
glucamine (CAS 6284-40-8), the following data is available:

Test Result Species Citations

| LD50 Oral | 5000 mg/kg | Rat |[10][17] |
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Experimental Protocols and Workflows

The following diagrams illustrate standard workflows for handling D-Glucamine safely in a
laboratory setting.
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Receiving and Storage

Receive Chemical

Inspect Container for Damage

Log in Inventory

Store in Cool, Dry,
Well-Ventilated Area

Handlin%'

Don Appropriate PPE
(Gloves, Goggles, Lab Coat)

Work in Ventilated Area
(e.g., Fume Hood if Dusting)

Weigh/Measure Required Amount

Perform Experiment

Cleanup a;'d Disposal

Clean Equipment and Work Area

\ 4

Dispose of Contaminated PPE
and Waste in Labeled Containers

\ 4

Wash Hands Thoroughly

\ 4

Return Stock to Storage
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Major Spill?
(Large quantity, poor ventilation)

Are you trained & equipped
to clean it up?
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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